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Comparative Safety and Efficacy Data

The table below summarizes key findings from an indirect treatment comparison (ITC) analyzing week-24

outcomes from pivotal Phase 3 trials [1] [2].

Momelotinib

Pacritinib
(Pooled from
Outcome (Pooled from .
MOMENTUM, Comparative Result
Measure PERSIST-2,
SIMPLIFY-1,
PAC203)
SIMPLIFY-2)
Safety: Adverse
Events (AES)
Diarrhea (all Lower incidence Higher incidence Statistically significantly lower
grades) odds/risk with Momelotinib [1] [2]
Nausea (all Lower incidence Higher incidence Statistically significantly lower
grades) odds/risk with Momelotinib [1] [2]
Vomiting (all Lower incidence Higher incidence Statistically significantly lower
grades) odds/risk with Momelotinib [1] [2]
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Outcome
Measure

Peripheral
Edema (all
grades)

Grade 3/4 AEs

Serious AEs

Efficacy: Anemia
Benefits

Momelotinib
(Pooled from
MOMENTUM,
SIMPLIFY-1,
SIMPLIFY-2)

Lower incidence

Lower incidence

Lower incidence

Pacritinib
(Pooled from
PERSIST-2,
PAC203)

Higher incidence

Higher incidence

Higher incidence

Comparative Result

Statistically significantly lower
odds/risk with Momelotinib [1] [2]

Statistically significantly lower

odds/risk with Momelotinib [1] [2]

Statistically significantly lower
odds/risk with Momelotinib [1] [2]

Hemoglobin (Hb) Higher rate Lower rate Statistically significantly greater

improvement (= 1 odds with Momelotinib [1] [2]

g/dL)

Clinical Higher rate Lower rate Statistically significantly greater

improvement in odds with Momelotinib [1] [2]

Hb

Transfusion Superior Not directly Momelotinib showed superior Tl

Independence comparable rates vs. ruxolitinib in JAK-inhibitor-

(T rate naive patients [1] [3]

Efficacy: Spleen

Volume

Reduction

>35% reduction Demonstrated benefit Demonstrated Momelotinib was non-inferior to

from baseline benefit ruxolitinib; Pacritinib was effective
vs. BAT. No statistically significant
difference was found between
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Momelotinib

Pacritinib
(Pooled from
Outcome (Pooled from .
MOMENTUM, Comparative Result
Measure PERSIST-2,
SIMPLIFY-1,
PAC203)
SIMPLIFY-2)

Momelotinib and Pacritinib in the
ITC [1] [3] [4].

Experimental Protocol of the Indirect Treatment
Comparison

The data in the summary table comes from a robust, pooled analysis. Here is the detailed methodology [1]:

¢ Objective: To compare the safety and anemia outcomes of momelotinib and pacritinib in patients
with myelofibrosis in the absence of head-to-head clinical trials.
o Data Sources:

o Momelotinib: Individual patient data was pooled from three Phase 3 trials: SIMPLIFY-1 (JAK-
inhibitor-naive patients), SIMPLIFY-2, and MOMENTUM (both in JAK-inhibitor-experienced
patients).

o Pacritinib: Aggregate data were used from two trials: PERSIST-2 (a Phase 3 trial in patients
with thrombocytopenia, including JAK-inhibitor-naive and -experienced) and PAC203 (a Phase
2 trial in ruxolitinib-intolerant or resistant patients). Only the approved 200 mg twice-daily dose
was considered.

¢ Study Population: The analysis pooled both JAK-inhibitor-experienced and -naive patients to match
the population enrolled in PERSIST-2. The outcomes were assessed at week 24.
e Outcome Assessments:

o Safety: Treatment-emergent adverse events were assessed and graded using the National
Cancer Institute's Common Terminology Criteria for Adverse Events (NCI CTCAE).

o Anemia Efficacy: Outcomes included the rate of hemoglobin improvement (=1 g/dL) and
clinical improvement in hemoglobin.

e Statistical Analysis: An indirect treatment comparison was performed using statistical models to
estimate the comparative odds and risk between the two treatments based on the pooled data.

Mechanisms of Action and Signaling Pathways
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The distinct clinical profiles of momelotinib and pacritinib stem from their different mechanisms of action,

Primary Target of Momelotinib
Primary Target of Pacritinib

which can be visualized in the signaling pathway diagram below.

[Cytokines (IL-6, IL-10, etc.))

Mom/elotinib gp130 Receptor Pacritinib
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Click to download full resolution via product page

This diagram illustrates the distinct mechanisms of momelotinib and pacritinib. Momelotinib's unique
inhibition of ACVR1 reduces hepcidin production, which improves iron availability for red blood cell
production and explains its significant anemia benefit [1] [3]. Both drugs inhibit JAK2, leading to

reductions in STAT3 and NF-kB signaling, which control inflammation and cell proliferation.

Pacritinib has a different multi-kinase profile, additionally targeting IRAK1 and FLT3 [1] [5]. Inhibition of

these targets may contribute to its efficacy but does not provide the same ACVR1-mediated anemia benefit.
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Conclusion for Clinical Development

For researchers and drug development professionals, the key distinctions are:

e Momelotinib presents a compelling profile for treating myelofibrosis patients with significant anemia,
offering robust hemoglobin improvement and a lower burden of gastrointestinal and other non-
hematologic adverse events [1] [2].

¢ Pacritinib remains an important option, particularly for patients with severe thrombocytopenia,
though its use may be associated with a higher rate of specific adverse events [1].

This comparison is based on an indirect treatment comparison. While robust, this methodology has inherent

limitations compared to a direct head-to-head randomized controlled trial.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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